74-90-8

Hydrogen cyanide

• CAS RN:
• 74-90-8

• Formula:
• HCN
  CHN

• InChI:
• InChI=1S/CHN/c1-2/h1H

• InChIKey:
• LELOWRISYMNNSU-UHFFFAOYSA-N

• Hydrogen Cyanide is a highly toxic conjugate acid of a cyanide that is used as a chemical weapon agent. It is characterized as a colorless gas or liquid with a strong pungent odor that causes irritation of the eyes and respiratory tract, as well as toxic systemic effects.
  hydrogen cyanide is a colorless or pale-blue liquid (hydrocyanic acid);  at higher temperatures, it is a colorless gas. Hydrogen cyanide is very volatile, producing potentially lethal concentrations at room temperature. The vapor is flammable and potentially explosive. Hydrogen cyanide has a faint, bitter almond odor and a bitter, burning taste. It is soluble in water and is often used as a 96% aqueous solution.
  Hydrogen cyanide, anhydrous, stabilized (absorbed) appears as a clear colorless liquid with a faint odor of bitter almonds that is absorbed in a porous inert material. Absorption slows evo...

Anisonitrile

In Stock

• CAS RN:
• 874-90-8

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c1-10-8-4-2-7(6-9)3-5-8/h2-5H,1H3

• InChIKey:
• XDJAAZYHCCRJOK-UHFFFAOYSA-N

• Anisonitrile, also known as Anisonitrile, is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.

Ala-Ala-Ala

In Stock

• CAS RN:
• 5874-90-8

• Formula:
• C9H17N3O4

• InChI:
• InChI=1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6-/m0/s1

• InChIKey:
• BYXHQQCXAJARLQ-ZLUOBGJFSA-N

• Ala-Ala-Ala is a tripeptide composed of three L-alanine units joined by peptide linkages. It has a role as a metabolite. It derives from a L-alanine.

Eriocephalin

• CAS RN:
• 71774-90-8

• Formula:
• C24H30O9

• InChI:
• InChI=1S/C24H30O9/c1-13-19(27)20(28)24(12-30-14(2)25)18(5-4-7-22(24)11-31-22)23(13)9-17(16-6-8-29-10-16)33-21(23)32-15(3)26/h6,8,10,13,17-19,21,27H,4-5,7,9,11-12H2,1-3H3

• InChIKey:
• MVZLPYVWRQUGCU-UHFFFAOYSA-N

• Eriocephalin is a natural product found in Teucrium polium with data available.

Penicillamine ethyl ester hydrochloride

Usually In Stock

• CAS RN:
• 63474-90-8

• Formula:
• C7H16ClNO2S

• InChI:
• InChI=1S/C7H15NO2S.ClH/c1-4-10-6(9)5(8)7(2,3)11;/h5,11H,4,8H2,1-3H3;1H/t5-;/m1./s1

• InChIKey:
• NJLUPDMMNAQKQC-NUBCRITNSA-N

• Penicillamine ethyl ester hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2S and its molecular weight is 213.73 g/mol. The purity is usually 95%.

1-(3,5-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63674-90-8

• Formula:
• C13H15NO5

• InChI:
• InChI=1S/C13H15NO5/c1-18-10-4-9(5-11(6-10)19-2)14-7-8(13(16)17)3-12(14)15/h4-6,8H,3,7H2,1-2H3,(H,16,17)

• InChIKey:
• MAIVMKPIFBEDAY-UHFFFAOYSA-N

• 1-(3,5-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.265. The purity is usually 95%.

N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide

In Stock

• CAS RN:
• 42474-90-8

• Formula:
• C21H46BrNO2

• InChI:
• InChI=1S/C21H46NO2.BrH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(2,18-20-23)19-21-24;/h23-24H,3-21H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• RHXATNSNLADPMN-UHFFFAOYSA-M

• N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide is a useful research compound. Its molecular formula is C21H46BrNO2 and its molecular weight is 424.5 g/mol. The purity is usually 95%.

3-Methoxypyrazine-2-carbaldehyde

In Stock

• CAS RN:
• 63874-90-8

• Formula:
• C6H6N2O2

• InChI:
• InChI=1S/C6H6N2O2/c1-10-6-5(4-9)7-2-3-8-6/h2-4H,1H3

• InChIKey:
• PWNNCWQBJSXORO-UHFFFAOYSA-N

• 3-Methoxypyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H6N2O2 and its molecular weight is 138.12 g/mol. The purity is usually 95%.

6-Chloro-4-ethoxy-7-methylcoumarin

In Stock

• CAS RN:
• 720674-90-8

• Formula:
• C12H11ClO3

• InChI:
• InChI=1S/C12H11ClO3/c1-3-15-10-6-12(14)16-11-4-7(2)9(13)5-8(10)11/h4-6H,3H2,1-2H3

• InChIKey:
• DBHGODLJWMKCQG-UHFFFAOYSA-N

• 6-Chloro-4-ethoxy-7-methylcoumarin is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.

(Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine

In Stock

• CAS RN:
• 893574-90-8

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-5-10(2)14-9-11-6-7-12(15-3)8-13(11)16-4/h6-8,10,14H,5,9H2,1-4H3

• InChIKey:
• MTNRVSGVXMTQOC-UHFFFAOYSA-N

• (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

2-[(2-Fluorophenyl)methyl]-6-(2-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893974-90-8

• Formula:
• C22H20FN5O3

• InChI:
• InChI=1S/C22H20FN5O3/c1-25-19-18(20(29)28(22(25)30)13-14-7-3-4-8-15(14)23)27-12-11-26(21(27)24-19)16-9-5-6-10-17(16)31-2/h3-10H,11-13H2,1-2H3

• InChIKey:
• FZYHFSCHKSJXJF-UHFFFAOYSA-N

• 2-[(2-Fluorophenyl)methyl]-6-(2-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H20FN5O3 and its molecular weight is 421.432. The purity is usually 95%.

N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2,6-dimethylphenyl)oxalamide

In Stock

• CAS RN:
• 898374-90-8

• Formula:
• C16H20N4O2

• InChI:
• InChI=1S/C16H20N4O2/c1-12-5-3-6-13(2)14(12)19-16(22)15(21)18-7-4-9-20-10-8-17-11-20/h3,5-6,8,10-11H,4,7,9H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• IXDDWEZPWNZGBH-UHFFFAOYSA-N

• N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2,6-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.362. The purity is usually 95%.

ethyl (2R,3R,4S)-4-ethenyl-2-ethoxyoxolane-3-carboxylate

• CAS RN:
• 144874-90-8

• Formula:
• C11H18O4

• InChI:
• InChI=1S/C11H18O4/c1-4-8-7-15-11(14-6-3)9(8)10(12)13-5-2/h4,8-9,11H,1,5-7H2,2-3H3/t8-,9+,11-/m1/s1

• InChIKey:
• KEEZBFBHRWDFDH-WCABBAIRSA-N

• Ethyl (2R,3R,4S)-4-ethenyl-2-ethoxyoxolane-3-carboxylate, also known as Ethyl (2R,3R,4S)-4-ethenyl-2-ethoxyoxolane-3-carboxylate, is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.

3'-Chloro-4'-fluoro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898774-90-8

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)12-6-7-15(18)14(17)10-12/h2-4,6-7,9-10H,5,8H2,1H3

• InChIKey:
• OKTZJVRHYPGSGE-UHFFFAOYSA-N

• 3'-Chloro-4'-fluoro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

3-((2,5-dimethylbenzyl)thio)-1-(4-fluorobenzyl)-1H-indole

In Stock

• CAS RN:
• 681274-90-8

• Formula:
• C24H22FNS

• InChI:
• InChI=1S/C24H22FNS/c1-17-7-8-18(2)20(13-17)16-27-24-15-26(23-6-4-3-5-22(23)24)14-19-9-11-21(25)12-10-19/h3-13,15H,14,16H2,1-2H3

• InChIKey:
• UFBHUJUMCMOQGZ-UHFFFAOYSA-N

• 3-((2,5-dimethylbenzyl)thio)-1-(4-fluorobenzyl)-1H-indole is a useful research compound. Its molecular formula is C24H22FNS and its molecular weight is 375.51. The purity is usually 95%.

tert-Butyl (4-(4-oxopiperidine-1-carbonyl)phenyl)carbamate

Usually In Stock

• CAS RN:
• 885274-90-8

• Formula:
• C17H22N2O4

• InChI:
• InChI=1S/C17H22N2O4/c1-17(2,3)23-16(22)18-13-6-4-12(5-7-13)15(21)19-10-8-14(20)9-11-19/h4-7H,8-11H2,1-3H3,(H,18,22)

• InChIKey:
• GECAEFBIYFYECB-UHFFFAOYSA-N

• Tert-Butyl (4-(4-oxopiperidine-1-carbonyl)phenyl)carbamate is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

Diurnoside 1

• CAS RN:
• 152574-90-8

• Formula:
• C56H92O27

• InChI:
• InChI=1S/C56H92O27/c1-21-7-12-56(73-19-21)22(2)34-29(83-56)14-27-25-6-5-23-13-24(8-10-54(23,3)26(25)9-11-55(27,34)4)74-53-48(82-52-44(71)47(38(65)32(17-59)77-52)81-50-41(68)39(66)36(63)30(15-57)75-50)42(69)45(33(18-60)78-53)79-51-43(70)46(37(64)31(16-58)76-51)80-49-40(67)35(62)28(61)20-72-49/h21-53,57-71H,5-20H2,1-4H3

• InChIKey:
• VCZGGHVFZCTAOO-UHFFFAOYSA-N

• Diurnoside 1 is a natural product found in Cestrum diurnum with data available.

beta-Lysylmethanediamine

• CAS RN:
• 102674-90-8

• Formula:
• C7H18N4O

• InChI:
• InChI=1S/C7H18N4O/c8-3-1-2-6(10)4-7(12)11-5-9/h6H,1-5,8-10H2,(H,11,12)/t6-/m1/s1

• InChIKey:
• CRSXNVVRUNDJIA-ZCFIWIBFSA-N

• beta-Lysylmethanediamine is a natural product found in Streptomyces nashvillensis with data available.

Miravirsen

Usually In Stock

• CAS RN:
• 1072874-90-8

• Formula:
• C151H185N49O83P14S14

• InChI:
• InChI=1S/C151H185N49O83P14S14/c1-60-26-193(140(215)182-119(60)203)87-21-66(74(258-87)34-245-290(225,304)281-110-102-130(199-58-171-94-114(161)165-55-168-117(94)199)268-150(110,44-239-102)50-252-291(226,305)272-65-20-86(187-13-6-79(153)174-134(187)209)256-72(65)33-243-286(221,300)277-105-97-125(262-144(105,37-201)38-234-97)189-15-8-81(155)176-136(189)211)271-285(220,299)241-30-73-67(22-88(257-73)194-27-61(2)120(204)183-141(194)216)273-293(228,307)253-51-151-45-240-103(131(269-151)200-59-172-95-118(200)180-132(162)181-123(95)207)111(151)283-297(232,311)254-52-149-43-238-101(129(267-149)196-29-63(4)122(206)185-143(196)218)109(149)280-289(224,303)244-32-71-64(19-85(255-71)186-12-5-78(152)173-133(186)208)270-284(219,298)242-31-76-69(24-90(260-76)197-56-169-92-112(159)163-53-166-115(92)197)275-294(229,308)249-47-147-41-236-99(127(265-147)191-17-10-83(157)178-138(191)213)107(147)279-288(223,302)247-36-77-70(25-91(261-77)198-57-170-93-113(160)164-54-167-116(93)198)276-295(230,309)250-48-146-40-235-98(126(264-146)190-16-9-82(156)177-137(190)212)106(146)278-287(222,301)246-35-75-68(23-89(259-75)195-28-62(3)121(205)184-142(195)217)274-292(227,306)251-49-148-42-237-100(128(266-148)192-18-11-84(158)179-139(192)214)108(148)282-296(231,310)248-46-145-39-233-96(104(145)202)124(263-145)188-14-7-80(154)175-135(188)210/h5-18,26-29,53-59,64-77,85-91,96-111,124-131,201-202H,19-25,30-52H2,1-4H3,(H,219,298)(H,220,299)(H,221,300)(H,222,301)(H,223,302)(H,224,303)(H,225,304)(H,226,305)(H,227,306)(H,228,307)(H,229,308)(H,230,309)(H,231,310)(H,232,311)(H2,152,173,208)(H2,153,174,209)(H2,154,175,210)(H2,155,176,211)(H2,156,177,212)(H2,157,178,213)(H2,158,179,214)(H2,159,163,166)(H2,160,164,167)(H2,161,165,168)(H,182,203,215)(H,183,204,216)(H,184,205,217)(H,185,206,218)(H3,162,180,181,207)

• InChIKey:
• OSOOBMBDIGGTCP-UHFFFAOYSA-N

• Miravirsen is a useful research compound. Its molecular formula is C151H185N49O83P14S14 and its molecular weight is 4897 g/mol. The purity is usually 95%.

(R)-N-Methyl-N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride

In Stock

• CAS RN:
• 1810074-90-8

• Formula:
• C6H15ClN2O2S

• InChI:
• InChI=1S/C6H14N2O2S.ClH/c1-8(11(2,9)10)6-3-4-7-5-6;/h6-7H,3-5H2,1-2H3;1H/t6-;/m1./s1

• InChIKey:
• YQECDOZPXSNTCY-FYZOBXCZSA-N

• (R)-N-Methyl-N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride is a useful research compound. Its molecular formula is C6H15ClN2O2S and its molecular weight is 214.71 g/mol. The purity is usually 95%.

[1-(Difluoromethyl)cyclobutyl]methanesulfonyl chloride

In Stock

• CAS RN:
• 1784574-90-8

• Formula:
• C6H9ClF2O2S

• InChI:
• InChI=1S/C6H9ClF2O2S/c7-12(10,11)4-6(5(8)9)2-1-3-6/h5H,1-4H2

• InChIKey:
• GRDNNQBUDUGDQB-UHFFFAOYSA-N

• [1-(Difluoromethyl)cyclobutyl]methanesulfonyl chloride is a useful research compound. Its molecular formula is C6H9ClF2O2S and its molecular weight is 218.64. The purity is usually 95%.

3-Bromo-6-ethynyl-2,4-difluoroaniline

In Stock

• CAS RN:
• 2219374-90-8

• Formula:
• C8H4BrF2N

• InChI:
• InChI=1S/C8H4BrF2N/c1-2-4-3-5(10)6(9)7(11)8(4)12/h1,3H,12H2

• InChIKey:
• QPBVCMBEIRVMKH-UHFFFAOYSA-N

• 3-Bromo-6-ethynyl-2,4-difluoroaniline is a useful research compound. Its molecular formula is C8H4BrF2N and its molecular weight is 232.028. The purity is usually 95%.

3-(1H-Indol-3-yl)-1-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]propan-1-one

Usually In Stock

• CAS RN:
• 2379974-90-8

• Formula:
• C23H27N3O2

• InChI:
• InChI=1S/C23H27N3O2/c1-17-6-4-10-22(25-17)28-16-18-7-5-13-26(15-18)23(27)12-11-19-14-24-21-9-3-2-8-20(19)21/h2-4,6,8-10,14,18,24H,5,7,11-13,15-16H2,1H3

• InChIKey:
• LHRYKYCAYDQTQS-UHFFFAOYSA-N

• 3-(1H-Indol-3-yl)-1-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.488. The purity is usually 95%.

Ethyl 4-[1-(methylamino)ethyl]benzoate hydrochloride

In Stock

• CAS RN:
• 2413374-90-8

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-4-15-12(14)11-7-5-10(6-8-11)9(2)13-3;/h5-9,13H,4H2,1-3H3;1H

• InChIKey:
• RHUVFUKCFVUIQL-UHFFFAOYSA-N

• Ethyl 4-[1-(methylamino)ethyl]benzoate hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73. The purity is usually 95%.